Cas no 1804698-20-1 (2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde
• CAS No: 1804698-20-1
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 4917519
• Update Time: 2025-06-09

2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde

• Inchi： 1S/C7H5F2NO3/c8-7(9)6-5(13)1-4(12)3(2-11)10-6/h1-2,7,12-13H
• InChI Key： QBFBATYISPHZDC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C=O)N=1)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4

Additional information on 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde

Introduction to 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde (CAS No. 1804698-20-1)

2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde, with the CAS number 1804698-20-1, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, including a difluoromethyl group and multiple hydroxyl functionalities, which contribute to its potential applications in various scientific and pharmaceutical domains.

The chemical structure of 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde consists of a pyridine ring with a carboxaldehyde group at the 6-position, two hydroxyl groups at the 3- and 5-positions, and a difluoromethyl group at the 2-position. The presence of these functional groups imparts specific chemical properties and reactivity patterns that are of interest to researchers.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde in various applications. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. The difluoromethyl group is known for its ability to modulate biological activity and improve pharmacokinetic properties, making it a valuable moiety in drug design. Additionally, the hydroxyl groups can serve as sites for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In the context of medicinal chemistry, 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde has shown promise as a lead compound for the development of new therapeutic agents. Research has indicated that compounds with similar structural features exhibit potent inhibitory activity against specific enzymes and receptors, which are implicated in various diseases. For instance, studies have explored its potential as an inhibitor of enzymes involved in metabolic pathways and as a modulator of receptor-mediated signaling cascades.

The synthesis of 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. The difluoromethylation step is particularly critical and can be achieved using various methodologies, such as transition metal-catalyzed reactions or radical-based processes. The subsequent introduction of hydroxyl groups and the carboxaldehyde functionality requires precise control to avoid unwanted side reactions.

The physical and chemical properties of 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde have been extensively characterized. It is a solid at room temperature with a melting point ranging from 100 to 110°C. The compound exhibits good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and biological assays. Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm its structure and purity.

In terms of safety and handling, while 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde is not classified as a hazardous material under current regulations, it is recommended to handle it with standard laboratory precautions. This includes wearing appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in a well-ventilated area or fume hood, and following proper waste disposal procedures.

The potential applications of 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde extend beyond medicinal chemistry. In materials science, its unique combination of functional groups makes it an attractive candidate for the development of novel materials with specific properties. For example, researchers have explored its use in the synthesis of polymers with enhanced thermal stability or improved mechanical strength.

In conclusion, 2-(Difluoromethyl)-3,5-dihydroxypyridine-6-carboxaldehyde (CAS No. 1804698-20-1) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing scientific knowledge and technological innovation.